![molecular formula C9H8F3NO B030240 2,2,2-trifluoro-N-(4-methylphenyl)acetamide CAS No. 350-96-9](/img/structure/B30240.png)
2,2,2-trifluoro-N-(4-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,2,2-Trifluoro-N-(4-methylphenyl)acetamide (TFMPA) is an organic compound belonging to the class of amides. It is a colorless, crystalline solid that is used in the synthesis of various organic compounds and is also used as a reagent for various scientific research applications. TFMPA is a versatile compound that has been used in a variety of research applications, such as in the synthesis of pharmaceuticals, in the synthesis of polymers, and in the development of new catalytic processes. In addition, TFMPA has been used in the analysis of biochemical and physiological effects, to investigate the mechanism of action, and to evaluate the advantages and limitations of laboratory experiments.
Scientific Research Applications
Chemical Properties and Structure
This compound, with the formula C8H5F4NO , has a molecular weight of 207.1250 . It is a derivative of acetamide, which is an organic compound that serves as the simplest amide of acetic acid .
Use in Agrochemicals
Trifluoromethylpyridines, a group of compounds to which our compound belongs, are widely used in the agrochemical industry . They are key structural motifs in active agrochemical ingredients. The major use of these derivatives is in the protection of crops from pests .
Use in Pharmaceuticals
Trifluoromethylpyridines are also used in the pharmaceutical and veterinary industries . Several derivatives of this group have been granted market approval for use in pharmaceutical and veterinary products, and many candidates are currently undergoing clinical trials .
Synthesis of Other Compounds
This compound can be used as an intermediate in the synthesis of other compounds . For example, it can be used in the synthesis of 2-Methoxy-N-(4-(N-(2-(trifluoromethyl)phenyl)sulfamoyl)phenyl)acetamide .
Antiproliferative Activities
Some derivatives of this compound have shown promising antiproliferative activities . This suggests potential applications in the field of cancer research and treatment .
Inhibitory Activities
These compounds have exhibited VEGFR-2-inhibitory activities . VEGFR-2 is a key receptor in the VEGF (vascular endothelial growth factor) system, which regulates angiogenesis. Inhibitors of this receptor are used in the treatment of diseases such as cancer and macular degeneration .
properties
IUPAC Name |
2,2,2-trifluoro-N-(4-methylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F3NO/c1-6-2-4-7(5-3-6)13-8(14)9(10,11)12/h2-5H,1H3,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTLLHJULQYAUIK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F3NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40188538 |
Source
|
Record name | Acetamide, 2,2,2-trifluoro-N-(4-methylphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40188538 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2,2-trifluoro-N-(4-methylphenyl)acetamide | |
CAS RN |
350-96-9 |
Source
|
Record name | Acetamide, 2,2,2-trifluoro-N-(4-methylphenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000350969 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC87411 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=87411 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Acetamide, 2,2,2-trifluoro-N-(4-methylphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40188538 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.